Cas no 1049731-01-2 (2-Bromo-1-iodo-3-(trifluoromethyl)benzene)

2-Bromo-1-iodo-3-(trifluoromethyl)benzene structure
1049731-01-2 structure
Product Name:2-Bromo-1-iodo-3-(trifluoromethyl)benzene
CAS No:1049731-01-2
MF:C7H3BrF3I
MW:350.902404069901
MDL:MFCD17012838
CID:1086098
PubChem ID:53484470
Update Time:2025-04-20

2-Bromo-1-iodo-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-1-iodo-3-(trifluoromethyl)benzene
    • 2-bromo-1-iodo-3-trifluoromethyl-benzene
    • 2-bromo-3-trifluoromethyl-iodobenzene
    • 2-Bromo-3-iodobenzotrifluoride
    • 2-Bromo-1-iodo-3-(trifluoromethyl)benzene, 2-Bromo-3-iodo-alpha,alpha,alpha-trifluorotoluene
    • 1049731-01-2
    • 2-Bromo-3-trifluoromethyliodobenzene
    • DTXSID60704032
    • MFCD17012838
    • A1-13923
    • DB-364700
    • ZRB73101
    • CS-0440224
    • SCHEMBL5170650
    • MDL: MFCD17012838
    • Inchi: 1S/C7H3BrF3I/c8-6-4(7(9,10)11)2-1-3-5(6)12/h1-3H
    • InChI Key: NANPAHUEDRWAJP-UHFFFAOYSA-N
    • SMILES: IC1=CC=CC(C(F)(F)F)=C1Br

Computed Properties

  • Exact Mass: 349.84100
  • Monoisotopic Mass: 349.84149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 4.07250

2-Bromo-1-iodo-3-(trifluoromethyl)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB335854-250 mg
2-Bromo-1-iodo-3-(trifluoromethyl)benzene; 97%
1049731-01-2
250MG
€595.00 2022-06-10
abcr
AB335854-1 g
2-Bromo-1-iodo-3-(trifluoromethyl)benzene; 97%
1049731-01-2
1g
€832.00 2022-06-10
Apollo Scientific
PC51105-100mg
2-Bromo-3-iodobenzotrifluoride
1049731-01-2 97%
100mg
£98.00 2025-02-21
Apollo Scientific
PC51105-250mg
2-Bromo-3-iodobenzotrifluoride
1049731-01-2 97%
250mg
£212.00 2025-02-21
Apollo Scientific
PC51105-1g
2-Bromo-3-iodobenzotrifluoride
1049731-01-2 97%
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£380.00 2025-02-21
TRC
B685248-25mg
2-Bromo-1-iodo-3-(trifluoromethyl)benzene
1049731-01-2
25mg
$ 98.00 2023-04-18
TRC
B685248-50mg
2-Bromo-1-iodo-3-(trifluoromethyl)benzene
1049731-01-2
50mg
$ 161.00 2023-04-18
TRC
B685248-100mg
2-Bromo-1-iodo-3-(trifluoromethyl)benzene
1049731-01-2
100mg
$ 253.00 2023-04-18
TRC
B685248-250mg
2-Bromo-1-iodo-3-(trifluoromethyl)benzene
1049731-01-2
250mg
$ 437.00 2023-04-18
abcr
AB335854-250mg
2-Bromo-1-iodo-3-(trifluoromethyl)benzene, 97%; .
1049731-01-2 97%
250mg
€637.00 2024-04-20

2-Bromo-1-iodo-3-(trifluoromethyl)benzene Production Method

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